Cas no 28004-63-9 (5-(2,4-Dichlorophenyl)-1,3,4-thiadiazol-2-amine)

• Product Name: 5-(2,4-Dichlorophenyl)-1,3,4-thiadiazol-2-amine
• CAS No: 28004-63-9
• MF: C₈H₅Cl₂N₃S
• MW: 246.116397619247
• MDL: MFCD00475836
• CID: 284692
• PubChem ID: 182638
• Update Time: 2025-11-06

5-(2,4-Dichlorophenyl)-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2,4-Dichlorophenyl)-1,3,4-thiadiazol-2-amine
• 1,3,4-Thiadiazol-2-amine,5-(2,4-dichlorophenyl)-
• 2-Amino-5-(2,4-dichlorophenyl)-1,3,4-thiadiazole
• 5-(2,4-Dichlorophenyl)-[1,3,4]thiadiazol-2-yl-amine
• 2-amino-5-(2,4-dichlorophenyl)-(1,3,4)-thiadiazole
• 2-Amino-5-(2',4'-dichlorphenyl)-1,3,4-thiadiazol
• 5-(2,4-dichloro-phenyl)-[1,3,4]thiadiazol-2-ylamine
• 5-(2,4-dichlorophenyl)-1,3,4-thiadiazol-2-amine(SALTDATA: FREE)
• AC1L4BD2
• Oprea1_526649
• Oprea1_743933
• STOCK2S-34369
• SureCN3434993
• 1,3,4-Thiadiazol-2-amine, 5-(2,4-dichlorophenyl)-
• Cambridge id 5313490
• MLS000712128
• KNZULSYPOPMUED-UHFFFAOYSA-N
• HMS3362F09
• HMS2639G12
• STK006677
• BBL008401
• SMR000281895
• AB0006014
• F
• EN300-235892
• 5-(2,4-Dichlorophenyl)-1,3,4-thiadiazol-2(3H)-imine
• NCGC00245158-01
• 5-(2,4-dichlorophenyl)-[1,3,4]thiadiazol-2-ylamine
• CHEMBL1534367
• BB 0253995
• DTXSID40950691
• BDBM50502009
• SR-01000400160
• SCHEMBL3434993
• A913500
• DS-16619
• AG-690/36545027
• CS-0072964
• SR-01000400160-1
• AB00080211-01
• MFCD00475836
• AKOS000225675
• FT-0716637
• 5-(2, 4-dichlorophenyl)-1, 3, 4-thiadiazol-2-amine
• 28004-63-9
• F1386-0069
• ALBB-002008

• MDL： MFCD00475836
• Inchi： 1S/C8H5Cl2N3S/c9-4-1-2-5(6(10)3-4)7-12-13-8(11)14-7/h1-3H,(H2,11,13)
• InChI Key： KNZULSYPOPMUED-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1=NN=C(N)S1)Cl

Computed Properties

• Exact Mass: 244.95800
• Monoisotopic Mass: 244.958
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80
• XLogP3: 2.9

Experimental Properties

• Density: 1.569±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 240-242 ºC (ethanol water )
• Boiling Point: 415.2°C at 760 mmHg
• Flash Point: 204.9°C
• Refractive Index: 1.682
• Solubility: Almost insoluble (0.011 g/l) (25 º C),
• PSA: 80.04000
• LogP: 3.67530

5-(2,4-Dichlorophenyl)-1,3,4-thiadiazol-2-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Additional information on 5-(2,4-Dichlorophenyl)-1,3,4-thiadiazol-2-amine

Introduction to 5-(2,4-Dichlorophenyl)-1,3,4-thiadiazol-2-amine (CAS No. 28004-63-9)

5-(2,4-Dichlorophenyl)-1,3,4-thiadiazol-2-amine, identified by the chemical abstracts service number 28004-63-9, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic amine derivative belongs to the thiadiazole class, a structural motif renowned for its broad spectrum of biological activities. The presence of two chlorine atoms at the 2 and 4 positions of the phenyl ring enhances its reactivity and potential utility in synthetic and medicinal chemistry applications.

The compound's structure consists of a central thiadiazole ring, which is a fused system of sulfur, nitrogen, and carbon atoms. This core structure is flanked by an aromatic phenyl ring substituted with chloro groups and an amine functional group at the 2-position of the thiadiazole ring. Such structural features make 5-(2,4-Dichlorophenyl)-1,3,4-thiadiazol-2-amine a versatile intermediate for the synthesis of more complex molecules.

In recent years, there has been growing interest in thiadiazole derivatives due to their demonstrated efficacy in various pharmacological contexts. The amine functionality in 5-(2,4-Dichlorophenyl)-1,3,4-thiadiazol-2-amine allows for further derivatization, enabling the creation of novel compounds with tailored biological properties. Researchers have explored its potential in developing treatments for infectious diseases, inflammatory conditions, and even certain types of cancer.

One of the most compelling aspects of this compound is its role as a precursor in the synthesis of bioactive molecules. The chlorine substituents on the phenyl ring facilitate nucleophilic aromatic substitution reactions, making it a valuable building block for constructing more intricate structures. Additionally, the thiadiazole core is known to exhibit inhibitory activity against various enzymes and receptors, which has been leveraged in drug discovery efforts.

Recent studies have highlighted the compound's significance in medicinal chemistry. For instance, researchers have investigated its interaction with bacterial enzymes involved in DNA replication and transcription. The structural features of 5-(2,4-Dichlorophenyl)-1,3,4-thiadiazol-2-amine have been found to disrupt microbial cell wall synthesis, demonstrating its potential as an antimicrobial agent. This aligns with the ongoing global effort to develop new strategies against drug-resistant pathogens.

The pharmacological profile of 5-(2,4-Dichlorophenyl)-1,3,4-thiadiazol-2-amine has also been explored in the context of anti-inflammatory therapy. Preclinical studies suggest that derivatives of this compound may modulate inflammatory pathways by interacting with specific signaling molecules. This has opened up avenues for further research into its therapeutic applications in chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, the compound's ability to cross cell membranes due to its lipophilic nature makes it an attractive candidate for drug delivery systems. Researchers are investigating methods to enhance its bioavailability while minimizing potential side effects. Nanotechnology-based delivery platforms are being explored as a means to improve targeted action and reduce systemic toxicity.

The synthetic methodologies for preparing 5-(2,4-Dichlorophenyl)-1,3,4-thiadiazol-2-amine have also seen significant advancements. Modern synthetic techniques allow for high-yield production with minimal byproducts. Transition metal-catalyzed reactions have been particularly useful in constructing the thiadiazole core efficiently. These innovations not only streamline the synthesis but also make the process more environmentally sustainable.

In conclusion,5-(2,4-Dichlorophenyl)-1,3,4-thiadiazol-2-amine (CAS No. 28004-63-9) represents a promising scaffold in pharmaceutical research. Its unique structural features and biological activities make it a valuable asset for developing new therapeutic agents. As our understanding of molecular interactions continues to evolve,5-(2-Chlorophenyl)-1H-thiadiazole derivatives like this one will undoubtedly play a crucial role in addressing some of today's most pressing medical challenges.